Cas no 2694069-58-2 (sodium (3R)-1-(tert-butoxy)carbonylpyrrolidine-3-sulfinate)

• Product Name: sodium (3R)-1-(tert-butoxy)carbonylpyrrolidine-3-sulfinate
• CAS No: 2694069-58-2
• MF: C₉H₁₆NNaO₄S
• MW: 257.282412528992
• MDL: MFCD34551346
• CID: 5628329
• PubChem ID: 163409851
• Update Time: 2025-10-16

sodium (3R)-1-(tert-butoxy)carbonylpyrrolidine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2694069-58-2
• EN300-28316295
• Sodium (R)-1-(tert-butoxycarbonyl)pyrrolidine-3-sulfinate
• sodium (3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-sulfinate
• CS-0527539
• sodium (3R)-1-(tert-butoxy)carbonylpyrrolidine-3-sulfinate

• MDL： MFCD34551346
• Inchi： 1S/C9H17NO4S.Na/c1-9(2,3)14-8(11)10-5-4-7(6-10)15(12)13;/h7H,4-6H2,1-3H3,(H,12,13);/q;+1/p-1/t7-;/m1./s1
• InChI Key： OKCQFZCTMMHGSD-OGFXRTJISA-M
• SMILES： S([C@H]1CN(C(=O)OC(C)(C)C)CC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 257.06977345g/mol
• Monoisotopic Mass: 257.06977345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų